Cas no 2172479-99-9 (5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine)

• Product Name: 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine
• CAS No: 2172479-99-9
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• CID: 6141500
• PubChem ID: 165557377
• Update Time: 2025-06-08

5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine
• 2172479-99-9
• EN300-1586901

• Inchi： 1S/C14H18FNO/c1-3-17-14-9-12(15)6-7-13(14)11-5-4-8-16(2)10-11/h5-7,9H,3-4,8,10H2,1-2H3
• InChI Key： XIKQLKZRJDRTTB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCC)C1=CCCN(C)C1

Computed Properties

• Exact Mass: 235.137242360g/mol
• Monoisotopic Mass: 235.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Additional information on 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine

Research Brief on 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine (CAS: 2172479-99-9)

Recent studies on 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine (CAS: 2172479-99-9) have highlighted its potential as a promising compound in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydropyridine core and substituted phenyl ring, has garnered attention due to its potential applications in central nervous system (CNS) disorders and other therapeutic areas. The compound's structural features suggest it may interact with key neurotransmitter systems, making it a subject of intense investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and pharmacological evaluation of 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine. The study employed a multi-step synthetic route to achieve high purity and yield, with the final product characterized using NMR and mass spectrometry. Preliminary in vitro assays demonstrated significant affinity for dopamine and serotonin receptors, suggesting potential utility in treating neuropsychiatric conditions such as Parkinson's disease and depression.

Further investigations into the compound's mechanism of action revealed that 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine acts as a partial agonist at the D2 dopamine receptor, with moderate selectivity over other receptor subtypes. This finding was corroborated by molecular docking studies, which identified key interactions between the compound and the receptor's binding site. These insights provide a foundation for future structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and reducing potential side effects.

In addition to its CNS applications, recent preclinical studies have explored the compound's potential in oncology. A 2024 report in Bioorganic & Medicinal Chemistry Letters indicated that derivatives of 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine exhibit inhibitory effects on certain cancer cell lines, particularly those associated with glioblastoma. The study attributed this activity to the compound's ability to modulate intracellular signaling pathways involved in cell proliferation and apoptosis.

Despite these promising findings, challenges remain in the development of 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine as a therapeutic agent. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which may necessitate further chemical modifications. Ongoing research is focused on addressing these limitations while maintaining the compound's pharmacological activity.

In conclusion, 5-(2-ethoxy-4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine (CAS: 2172479-99-9) represents a versatile scaffold with potential applications across multiple therapeutic areas. Continued research into its pharmacological properties and optimization of its chemical structure will be critical for advancing this compound toward clinical development. The integration of computational modeling, synthetic chemistry, and biological evaluation will be essential in unlocking its full therapeutic potential.